2-(bromomethyl)-1,1-difluorocyclobutane
Overview
Description
2-(Bromomethyl)-1,1-difluorocyclobutane, also known as 2-Bromo-1,1-difluorocyclobutane, is a synthetic organic compound that is used in various scientific research applications. It is a colorless liquid with a boiling point of 140-141°C and a melting point of -48°C. Its molecular formula is C4H6BrF2 and its molecular weight is 181.03 g/mol. 2-Bromo-1,1-difluorocyclobutane is a versatile reagent used in various chemical transformations, such as the preparation of heterocyclic compounds, the synthesis of pharmaceuticals, and the synthesis of polymers.
Scientific Research Applications
2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane is used in various scientific research applications. It is used as a reagent in the synthesis of heterocyclic compounds, such as quinolines and indoles. It is also used in the synthesis of pharmaceuticals and polymers. In addition, it is used as a catalyst in the synthesis of polymers and in the synthesis of organometallic compounds.
Mechanism of Action
2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane acts as a Lewis acid catalyst in various chemical transformations. It is believed to act by forming a bromonium ion intermediate, which then reacts with the substrate to form the desired product.
Biochemical and Physiological Effects
2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane is not known to have any biochemical or physiological effects. It is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane is a useful reagent for laboratory experiments as it is relatively stable and easy to handle. It is also relatively inexpensive and can be easily obtained from chemical suppliers. However, it is flammable and should be handled with caution.
Future Directions
Future research on 2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane could focus on developing new and more efficient methods for its synthesis, as well as exploring its use in other chemical transformations. Other potential future directions include studying its reactivity with other compounds and exploring its use in the synthesis of novel materials. Additionally, further research could be done to investigate its potential use in biomedical applications.
Synthesis Methods
2-(bromomethyl)-1,1-difluorocyclobutanedifluorocyclobutane can be synthesized from 1,1-difluorocyclobutane and bromine in the presence of a Lewis acid catalyst. The reaction is carried out in a solvent such as acetonitrile or dichloromethane. The reaction can be represented as follows:
C4H6F2 + Br2 + Lewis acid → C4H6BrF2
The reaction is exothermic and the reaction rate is increased by the presence of a Lewis acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(bromomethyl)-1,1-difluorocyclobutane can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "1,1-difluorocyclobutane", "Bromine", "Sodium hydroxide", "Methanol", "Hydrogen peroxide", "Sulfuric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Bromination of 1,1-difluorocyclobutane using bromine in the presence of sulfuric acid to yield 1-bromo-1,1-difluorocyclobutane.", "Step 2: Treatment of 1-bromo-1,1-difluorocyclobutane with sodium hydroxide in methanol to yield 1-hydroxy-1,1-difluorocyclobutane.", "Step 3: Oxidation of 1-hydroxy-1,1-difluorocyclobutane with hydrogen peroxide in the presence of sulfuric acid to yield 1-hydroperoxy-1,1-difluorocyclobutane.", "Step 4: Treatment of 1-hydroperoxy-1,1-difluorocyclobutane with sodium bicarbonate to yield 2-(bromomethyl)-1,1-difluorocyclobutane." ] } | |
CAS RN |
2624135-87-9 |
Product Name |
2-(bromomethyl)-1,1-difluorocyclobutane |
Molecular Formula |
C5H7BrF2 |
Molecular Weight |
185 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
